N-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C22H27N3O5S2/c1-30-15-6-8-16(9-7-15)32(28,29)25-12-10-14(11-13-25)21(27)24-22-19(20(23)26)17-4-2-3-5-18(17)31-22/h6-9,14H,2-5,10-13H2,1H3,(H2,23,26)(H,24,27)
• InChI Key: VFTFPJIPUPOUEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)N
• Molecular Formula: C22H27N3O5S2
• Molecular Weight: 477.6 g/mol

Description

N-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H27N3O5S2 and its molecular weight is 477.59. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds Synthesis and Activity

• The synthesis of novel heterocyclic compounds, such as benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural precursors, has been explored for their potential as anti-inflammatory and analgesic agents. These compounds exhibit cyclooxygenase inhibition and possess significant analgesic and anti-inflammatory activities, highlighting the therapeutic potential of structurally complex heterocycles (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Antimicrobial Studies

• New pyridine derivatives have been synthesized and evaluated for their antimicrobial activities. These compounds, derived from benzothiazoles and piperazine, show considerable antibacterial activity, indicating the importance of such structures in developing new antimicrobial agents (N. B. Patel, S. N. Agravat, 2009).

Drug Design and Development

• A study on thiazole-aminopiperidine hybrids as Mycobacterium tuberculosis GyrB inhibitors showcases the design and synthesis of novel compounds targeting specific bacterial enzymes. This research underscores the role of structural modification in enhancing biological activity and specificity for potential therapeutic applications (V. U. Jeankumar et al., 2013).

Advanced Materials and Molecular Synthesis

• Ordered polymers incorporating piperidine and other heterocyclic structures have been synthesized through direct polycondensation methods. These materials demonstrate the versatility of incorporating complex molecules into polymers for potential applications in materials science (Shuyan Yu, H. Seino, M. Ueda, 1999).